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Compound Name: 9-Bromophenanthrene-d9

Cat. No.: B15561477

Get Quote

A Comprehensive Guide for Researchers and Laboratory Professionals

Initial Note on 9-Bromophenanthrene-d9: A comprehensive search of scientific literature and

regulatory documents was conducted to determine the role of 9-Bromophenanthrene-d9 as a

surrogate standard in EPA Method 8270. This search did not yield any official documentation or

common laboratory practices suggesting its use for this purpose. The following application

notes and protocols are therefore focused on the established and recommended surrogate

standards for EPA Method 8270.

Introduction to Surrogate Standards in EPA Method 8270
EPA Method 8270 is a widely used analytical method for the determination of semivolatile

organic compounds (SVOCs) in various matrices such as water, soil, and waste. To ensure the

quality and validity of the analytical data, the method relies on a robust quality control (QC)

system, a critical component of which is the use of surrogate standards.

Surrogates are organic compounds that are chemically similar to the target analytes but are not

expected to be present in environmental samples. They are added to every sample, blank, and

standard in a known amount before sample preparation and analysis. The recovery of these

surrogates provides a measure of the efficiency of the sample preparation and analysis
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process for each individual sample, helping to identify and quantify any matrix effects or

analytical errors.

The recommended surrogate standards for EPA Method 8270 are a suite of deuterated or

otherwise chemically modified compounds that cover a range of chemical properties (acidic,

basic, and neutral).[1][2]

Recommended Surrogate Standards for EPA Method
8270
The most recent revision of the method, EPA Method 8270E, recommends the following

surrogate standards[1]:

Acidic Surrogates:

Phenol-d6

2-Fluorophenol

2,4,6-Tribromophenol

Base/Neutral Surrogates:

Nitrobenzene-d5

2-Fluorobiphenyl

p-Terphenyl-d14

These compounds are chosen for their chemical similarity to the classes of compounds being

analyzed and their low probability of being present in actual environmental samples.

Quantitative Data Summary
Typical Spiking Concentrations and Acceptance Criteria
The concentration at which surrogates are added to samples and the acceptable recovery

ranges are critical for ensuring data quality. While EPA Method 8270D and its subsequent
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revisions recommend that each laboratory establishes its own control limits based on historical

performance data, guidance and typical ranges are available.[3]

Surrogate
Standard

Chemical
Class

Typical
Spiking
Concentration
in Final Extract

Typical
Acceptance
Criteria (%
Recovery) -
Water

Typical
Acceptance
Criteria (%
Recovery) -
Soil/Solid

Phenol-d6 Acid 40 µg/mL 10 - 110% 10 - 120%

2-Fluorophenol Acid 40 µg/mL 21 - 110% 25 - 121%

2,4,6-

Tribromophenol
Acid 40 µg/mL 10 - 123% 19 - 122%

Nitrobenzene-d5 Base/Neutral 40 µg/mL 35 - 114% 23 - 120%

2-Fluorobiphenyl Base/Neutral 40 µg/mL 43 - 116% 30 - 115%

p-Terphenyl-d14 Base/Neutral 40 µg/mL 33 - 141% 18 - 137%

Note: The acceptance criteria provided are for guidance only and may vary between

laboratories and accrediting bodies. Each laboratory should establish its own statistically

derived control limits.

Experimental Protocols
Protocol for Preparation of Surrogate Standard Stock
and Spiking Solutions

Primary Stock Solution (e.g., 4000 µg/mL):

Acquire certified surrogate standard solutions from a reputable supplier. These are

typically provided in ampules at a high concentration (e.g., 4000 µg/mL in a solvent like

dichloromethane or methanol).

Allow the ampule to equilibrate to room temperature before opening.
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Carefully open the ampule and transfer the contents to a labeled, clean glass vial with a

PTFE-lined cap. Store at the recommended temperature (typically 2-8°C) and protect from

light.

Working Surrogate Spiking Solution (e.g., 400 µg/mL):

Prepare an intermediate dilution of the stock solution. For example, dilute 1.0 mL of the

4000 µg/mL stock solution to 10.0 mL with a suitable solvent (e.g., acetone or methanol) in

a Class A volumetric flask. This results in a 400 µg/mL working solution.

This working solution is then used to spike the samples.

Protocol for Spiking Samples with Surrogate Standards
Aqueous Samples (e.g., 1-liter sample):

Prior to extraction, add 100 µL of the 400 µg/mL working surrogate spiking solution to each

1-liter water sample. This will result in a final concentration of 40 µg/L for each surrogate in

the sample.

Proceed with the appropriate sample preparation method (e.g., separatory funnel

extraction, solid-phase extraction).[4][5]

Soil/Solid Samples (e.g., 30-gram sample):

For a 30-gram soil sample, add 100 µL of the 400 µg/mL working surrogate spiking

solution directly to the soil before the addition of the extraction solvent.

This results in a concentration of approximately 133 µg/kg for each surrogate in the

sample.

Proceed with the appropriate extraction method (e.g., Soxhlet, ultrasonic, or pressurized

fluid extraction).

Visualizations
Experimental Workflow for EPA Method 8270
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Caption: Workflow for EPA Method 8270 highlighting the addition of surrogate standards.
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Caption: Quality control logic for evaluating surrogate recovery data in EPA Method 8270.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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